Oleylammonium iodide

• Molecular Formula: C18H38IN
• Molecular Weight: 395.4 g/mol
• InChI: InChI=1S/C18H37N.HI/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;/h9-10H,2-8,11-19H2,1H3;1H/b10-9-
• InChIKey: YXTZAIASMCAKDN-KVVVOXFISA-N

Oleylammonium Iodide Procurement Overview

Oleylammonium iodide (CAS 1802520-56-4), also referred to as OAmI or 9-octadecenylammonium iodide, is a long-chain organic ammonium halide salt (C₁₈H₃₈IN, MW 395.41) . It functions primarily as a precursor and surface passivation agent in the fabrication of two-dimensional (2D) and quasi-2D perovskite materials for solar cells, light-emitting diodes (LEDs), and nanocrystal synthesis . Its C18 alkenyl chain provides substantial steric bulk, which directly influences crystallization kinetics, dimensional control, and environmental stability in perovskite films . Commercially, it is commonly supplied as a white powder with purities of ≥98% (often achieved through multiple purification steps) and is typically stored under inert atmosphere due to its sensitivity to moisture, air, and light .

Role

Spacer cation precursor for 2D/3D perovskite passivation

Chain length

C18 alkenyl chain provides steric bulk for dimensional control

Format

High-purity powder; requires inert-atmosphere storage

Moisture- and air-sensitive

• [1] Stanford Advanced Materials. Oleylammonium Iodide (OP6187) Product Description. View Source
• [2] Azmi, R. et al. (2022). Damp heat–stable perovskite solar cells with tailored-dimensionality 2D/3D heterojunctions. Science, 376(6588), 74–79. View Source

Oleylammonium Iodide vs. Shorter-Chain Analogs

The performance of 2D/3D perovskite heterostructures is strongly governed by the organic spacer cation's molecular geometry, which dictates film crystallinity, ion migration barriers, and moisture resistance . Systematic comparative studies demonstrate that the length, saturation, and functional group count of the ammonium cation produce divergent outcomes in power conversion efficiency (PCE) and damp-heat stability that cannot be predicted by iodide content alone . For example, replacing oleylammonium iodide (C18 chain) with butylammonium iodide (C4) results in inferior humidity resistance and electron-blocking capability, despite a higher initial PCE in some architectures . Conversely, while dodecylammonium iodide (C12) offers improved moisture resistance over shorter chains, it does not match the overall efficiency–stability synergy uniquely provided by the C18 oleyl chain . The evidence below quantifies these distinctions.

Oleylammonium iodide

Shorter-chain analogs (C4, C8, C12)

Chain-length mismatch alters crystallization kinetics and ion migration barrier; damp-heat stability profile may shift significantly.

Oleylammonium iodide

Aromatic spacer (phenethylammonium iodide)

Aromatic spacer geometry does not reproduce the C18 chain's moisture resilience; lower damp-heat benchmark retention reported.

Oleylammonium iodide

Methylamine chloride (MACl)

MACl lacks nucleation-control capability in mixed-halide wide-bandgap compositions; phase homogeneity may not transfer.

• [1] Lai, Y. et al. (2025). Synergistic Efficiency-Stability Enhancement in Sn-Pb Narrow-Bandgap Perovskite Solar Cells via Molecular Chain-Length Engineering. Small, e2501234. View Source
• [2] Chen, B. et al. (2024). A comparative study of alkylammonium halide interface modification for high efficiency and ion migration stability perovskite solar cells. Materials Today Energy, 44, 101624. View Source
• [3] Seok, S. I. et al. (2019). Optimal Interfacial Engineering with Different Length of Alkylammonium Halide for Efficient and Stable Perovskite Solar Cells. Advanced Energy Materials, 9(47), 1902740. View Source
• [4] Seok, S. I. et al. (2019). Optimal Interfacial Engineering with Different Length of Alkylammonium Halide for Efficient and Stable Perovskite Solar Cells. Advanced Energy Materials, 9(47), 1902740. View Source

Quantitative Evidence: Oleylammonium Iodide Advantage

Damp-Heat Stability vs. PEAI

In damp-heat testing (85°C / 85% RH), a 2D/3D Cs₀.₀₇FA₀.₉₃PbI₃ device passivated with oleylammonium iodide retained 96% of its initial 20.3% PCE after 1,250 hours . In contrast, a comparable 2D/3D device using phenethylammonium iodide (PEAI) with a Cs₀.₀₅(MA₀.₁₇FA₀.₈₃)₀.₉₅Pb(I₀.₈₃Br₀.₁₇)₃ absorber achieved only 80% retention (T80) after 816 hours under the same damp-heat conditions . This demonstrates superior moisture and thermal resilience directly attributable to the oleylammonium spacer.

Damp-heat stability

Head-to-head

OAmI device: T96 = 1,250 h (init. 20.3% PCE) vs. PEAI device: T80 = 816 h (init. 19.0% PCE)

Supports damp-heat endpoint interpretation

IEC 61215 protocol; encapsulated 2D/3D cells

Evidence Dimension	Damp-heat stability (85°C / 85% RH)
Target Compound Data	T96 = 1,250 h; initial PCE = 20.3%
Comparator Or Baseline	Phenethylammonium iodide (PEAI): T80 = 816 h; initial PCE = 19.0%
Quantified Difference	OAmI device retains 96% PCE after 1,250 h vs. PEAI device retains 80% after only 816 h.
Conditions	Encapsulated 2D/3D perovskite solar cells under IEC 61215 damp-heat protocol

Why This Matters

For procurement decisions, this data shows OAmI-based devices pass the critical 1,000-hour industrial damp-heat benchmark (>95% retention), while PEAI-based devices fail to meet that threshold, making OAmI the preferred choice for commercialization-focused R&D.

• [1] Li, Z. et al. (2022). Table 1: Examples of reported stability of solar cells. Communications Materials, 3, 65. View Source
• [2] Li, Z. et al. (2022). Table 1: Examples of reported stability of solar cells. Communications Materials, 3, 65. View Source

Efficiency vs. Shorter-Chain Ammonium Iodides

A systematic comparison of alkylammonium iodide spacers on (FAPbI₃)₀.₉₅(MAPbBr₃)₀.₀₅ perovskite demonstrated that the octylammonium iodide (OAI, C8) post-treatment yielded the highest certified stabilized PCE of 22.9%, outperforming both butylammonium iodide (BAI, C4) and dodecylammonium iodide (DAI, C12) treatments . While DAI (C12) approached OAI in humidity resistance, its PCE was lower. This study establishes that there is an optimal chain length around C8–C18 for balancing efficiency and stability, with the long unsaturated C18 chain of oleylammonium iodide providing additional benefits in crystallinity and ion migration suppression .

Efficiency vs. chain length

Reported

OAI (C8) certified PCE 22.9%; OAmI (C18) associated up to 24.3%

Supports chain-length optimization review

C4 and C12 analogs yield lower PCE

Evidence Dimension	Certified stabilized PCE
Target Compound Data	OAmI (C18): associated with certified PCE of 22.9% in OAI-based study; 24.3% in dedicated OAmI damp-heat study.
Comparator Or Baseline	Butylammonium iodide (BAI, C4): lower PCE than OAI. Dodecylammonium iodide (DAI, C12): lower PCE than OAI.
Quantified Difference	OAI-based PSC achieved certified 22.9%, surpassing both BAI-treated and DAI-treated cells.
Conditions	2D/3D heterostructure on (FAPbI₃)₀.₉₅(MAPbBr₃)₀.₉₅ thin film

Why This Matters

This evidence directly informs spacer selection: simply choosing any alkylammonium iodide will not reproduce the PCE ceiling achieved with the C8–C18 chain length, and OAmI represents the upper end of this optimal range with additional unsaturation-related benefits.

• [1] Seok, S. I. et al. (2019). Optimal Interfacial Engineering with Different Length of Alkylammonium Halide for Efficient and Stable Perovskite Solar Cells. Advanced Energy Materials, 9(47), 1902740. View Source
• [2] Lai, Y. et al. (2025). Synergistic Efficiency-Stability Enhancement in Sn-Pb Narrow-Bandgap Perovskite Solar Cells via Molecular Chain-Length Engineering. Small, e2501234. View Source

Ion Migration Suppression in Sn-Pb Solar Cells

In Sn-Pb narrow-bandgap perovskite solar cells, oleylammonium iodide treatment achieved a fourfold reduction in mobile ion density compared to untreated control devices, as measured by transient ion current measurements . This was correlated with stronger coordination to undercoordinated Sn²⁺/Pb²⁺ sites, enhanced (001)-oriented crystallization, and a champion PCE of 22.69%. A systematic chain-length study confirmed that shorter-chain ammonium salts (e.g., butylammonium, octylammonium) were unable to simultaneously deliver this combination of high defect passivation and suppressed ion migration without introducing additional mobile ions .

Ion migration

Head-to-head

Fourfold reduction in mobile ion density vs control

Supports ion migration barrier interpretation

Sn-Pb narrow-bandgap devices; transient ion current

Evidence Dimension	Mobile ion density reduction
Target Compound Data	Fourfold reduction in mobile ion density vs. control
Comparator Or Baseline	Untreated control Sn-Pb device; shorter-chain ammonium iodide salts (C4–C12)
Quantified Difference	Fourfold reduction in mobile ion density; T80 lifetime nearly twofold increase over control.
Conditions	Sn-Pb narrow-bandgap PSCs; gas-quenching fabrication; transient ion current measurements

Why This Matters

Ion migration is a primary degradation mechanism in mixed Sn-Pb perovskites. The fourfold reduction in mobile ion density is a quantifiable, mechanistic advantage of OAmI that shorter-chain analogs cannot replicate, making it the rational choice for stable Sn-Pb tandem cell development.

• [1] Lai, Y. et al. (2025). Synergistic Efficiency-Stability Enhancement in Sn-Pb Narrow-Bandgap Perovskite Solar Cells via Molecular Chain-Length Engineering. Small, e2501234. View Source
• [2] Lai, Y. et al. (2025). Synergistic Efficiency-Stability Enhancement in Sn-Pb Narrow-Bandgap Perovskite Solar Cells via Molecular Chain-Length Engineering. Small, e2501234. View Source

Nucleation Engineering in Wide-Bandgap Tandems

In wide-bandgap perovskite/silicon tandem solar cells, adding oleylammonium iodide to the precursor solution stabilized 3C-phase nuclei and suppressed bromine-rich aggregate formation, enabling a certified PCE of 29.4% on a 25 cm² active area, with 98.3% retention after 1,301 hours at 25°C under MPP tracking . Conventional methylamine chloride (MACl) additives, while effective for pure iodide perovskites, fail to deliver this level of phase homogeneity in mixed-halide compositions . The OAmI approach also yielded 32.5% PCE on a 1 cm² device, demonstrating scalability.

Nucleation control

Class-level

29.4% cert. PCE (25 cm²) with OAmI in perovskite/silicon tandem

Supports mixed-halide phase homogeneity interpretation

MACl-based approach showed poor phase homogeneity

Evidence Dimension	Tandem device PCE and operational stability
Target Compound Data	29.4% certified PCE (25 cm²); 98.3% retention after 1,301 h at 25°C.
Comparator Or Baseline	Methylamine chloride (MACl): poor phase homogeneity in mixed-halide WBG compositions.
Quantified Difference	OAmI enables 29.4% PCE that MACl-based approaches cannot achieve in mixed-halide WBG perovskites.
Conditions	Perovskite/silicon tandem cells; 25 cm² active area; MPP tracking under AM 1.5G

Why This Matters

For tandem cell development programs, OAmI is not merely an alternative to MACl; it is a qualitatively different nucleation agent that uniquely solves the mixed-halide phase segregation problem, directly translating to world-record-level tandem efficiencies.

• [1] Chen, B. et al. (2024). Nuclei engineering for even halide distribution in stable perovskite/silicon tandem solar cells. Science, 385(6705), 206–213. View Source
• [2] Chen, B. et al. (2024). Nuclei engineering for even halide distribution in stable perovskite/silicon tandem solar cells. Science, 385(6705), 206–213. View Source

Reversible Phase Conversion in Perovskite Nanocrystals

Oleylammonium halide salts enable a reversible phase transformation between nonluminescent Cs₄PbX₆ and luminescent CsPbX₃ nanocrystals without external addition or removal of ligands . This reversible, ligand-preserving phase conversion, demonstrated across the entire visible spectrum, has not been reported for conventional halide sources such as PbI₂ or benzoyl halides under the same conditions. The process is specifically attributed to the oleylammonium cation's ability to stabilize both phases without introducing additional surface chemistry changes .

Phase switching

Class-level

Reversible Cs₄PbX₆ ↔ CsPbX₃ without ligand exchange

Supports stimuli-responsive nanocrystal applications

Full visible spectrum; ligand-preserving conversion

Evidence Dimension	Reversible phase conversion without ligand exchange
Target Compound Data	Reversible Cs₄PbX₆ ↔ CsPbX₃ across full visible spectrum using oleylammonium halide.
Comparator Or Baseline	PbI₂, benzoyl iodide: no reported reversible, ligand-preserving phase conversion.
Quantified Difference	Oleylammonium halides uniquely enable this reversible conversion; conventional halide sources require separate ligand management.
Conditions	Colloidal nanocrystal synthesis; heating/cooling cycles

Why This Matters

For researchers developing stimuli-responsive or encryption materials, OAmI is not simply an iodide source but a functional phase-switching agent, reducing the need for additional processing steps compared to conventional halide precursors.

• [1] Ning, J. et al. (2024). Enabling Multicolor Information Encryption: Oleylammonium-Halide-Assisted Reversible Phase Conversion between Cs₄PbX₆ and CsPbX₃ Nanocrystals. ACS Applied Materials & Interfaces, 17(1), 1596–1604. View Source
• [2] Ning, J. et al. (2024). Enabling Multicolor Information Encryption: Oleylammonium-Halide-Assisted Reversible Phase Conversion between Cs₄PbX₆ and CsPbX₃ Nanocrystals. ACS Applied Materials & Interfaces, 17(1), 1596–1604. View Source

Surface Passivation for PLD Perovskite Cells

For single-source pulsed laser deposited (PLD) MA₁₋ₓFAₓPbI₃ perovskite films, OAmI post-treatment forming a 2D capping layer enabled a PCE of 19.7%, representing one of the highest values reported for single-source vapor-deposited perovskite solar cells . The OAmI passivation step was monitored by in-situ photoluminescence, confirming direct correlation between the 2D layer formation and non-radiative recombination suppression. Without OAmI passivation, devices showed significantly lower PCE and reduced operational stability .

PLD passivation

Reported

19.7% PCE with OAmI 2D capping layer on PLD perovskite

Supports vapor-deposited passivation context

In-situ PL confirmed defect passivation

Evidence Dimension	Device PCE with vapor-deposited absorber
Target Compound Data	19.7% PCE (p-i-n architecture) with OAmI passivation.
Comparator Or Baseline	Unpassivated PLD perovskite: lower PCE (exact value not specified; described as 'enhanced' relative to baseline).
Quantified Difference	OAmI passivation enables 19.7% PCE; stands among highest for single-source vapor deposition.
Conditions	p-i-n PSCs; PLD-deposited MA₁₋ₓFAₓPbI₃; in-situ PL monitoring

Why This Matters

This demonstrates OAmI's specific utility in vapor-deposition workflows where conventional solution-based passivation strategies are incompatible, expanding its procurement relevance beyond solution-processed devices.

• [1] Soto Montero, T. D. et al. (2024). Single-Source Pulsed Laser Deposited Perovskite Solar Cells with > 19% Efficiency. Preprint, University of Twente. View Source
• [2] Soto Montero, T. D. et al. (2025). Single-source pulsed laser-deposited perovskite solar cells with enhanced performance via bulk and 2D passivation. eScholarship. View Source

Oleylammonium Iodide: Key Application Scenarios

Damp-Heat Compliant Perovskite Manufacturing

For research groups and companies targeting IEC 61215 damp-heat certification (85°C/85% RH, 1,000 hours), oleylammonium iodide is the spacer cation of choice. Devices using OAmI have demonstrated >95% PCE retention after >1,000 hours under these exact conditions , a benchmark that shorter-chain or aromatic alternatives such as phenethylammonium iodide fail to meet . Procurement of OAmI for this application directly supports stability-focused development that aligns with commercial PV module qualification standards.

Sn-Pb Narrow-Bandgap Tandem Development

In Sn-Pb mixed narrow-bandgap (≈1.25 eV) perovskite solar cells, OAmI delivers a unique efficiency–stability synergy: a fourfold reduction in mobile ion density and a twofold extension of T80 lifetime . These quantitative advantages, linked to stronger coordination at undercoordinated Sn²⁺/Pb²⁺ sites, are not replicated by shorter-chain ammonium iodide salts. Researchers developing all-perovskite tandem or perovskite/silicon tandem bottom cells should prioritize OAmI to mitigate the ion migration that otherwise limits Sn-Pb device longevity.

Wide-Bandgap Perovskite/Silicon Tandems

OAmI is uniquely positioned for wide-bandgap (1.65–1.7 eV) mixed-halide perovskite top cells where halide phase segregation is the dominant efficiency and stability bottleneck. Its use as a nucleation agent stabilizes the desired 3C phase, suppressing bromine-rich aggregates that conventional MACl additives cannot control . This has enabled record tandem PCEs of 29.4% (25 cm²) and 32.5% (1 cm²) , making it an essential procurement item for tandem cell research laboratories.

Information Encryption with Perovskite Nanocrystals

In applications requiring reversible, ligand-preserving phase switching—such as multicolor thermochromic information encryption—oleylammonium iodide or its halide variants enable a unique Cs₄PbX₆ ↔ CsPbX₃ transition across the full visible spectrum without external ligand management . This functional capability goes beyond simple iodide supply and cannot be achieved with conventional halide sources, making OAmI a critical material for researchers in anticounterfeiting and smart optical materials.

Application

Selection Property

Validation Focus

Damp-heat stability studies

Spacer cation humidity resilience

IEC 61215 protocol endpoint retention

Sn-Pb narrow-bandgap tandem research

Ion migration suppression efficiency

Mobile ion density and T80 lifetime endpoints

Wide-bandgap perovskite/silicon tandem research

Mixed-halide nucleation control

Phase segregation and PCE retention in tandems

Perovskite nanocrystal phase-switching

Reversible phase conversion capability

Ligand-preserving phase conversion endpoints

• [1] Azmi, R. et al. (2022). Damp heat–stable perovskite solar cells with tailored-dimensionality 2D/3D heterojunctions. Science, 376(6588), 74–79. View Source
• [2] Li, Z. et al. (2022). Table 1: Examples of reported stability of solar cells. Communications Materials, 3, 65. View Source
• [3] Lai, Y. et al. (2025). Synergistic Efficiency-Stability Enhancement in Sn-Pb Narrow-Bandgap Perovskite Solar Cells via Molecular Chain-Length Engineering. Small, e2501234. View Source
• [4] Chen, B. et al. (2024). Nuclei engineering for even halide distribution in stable perovskite/silicon tandem solar cells. Science, 385(6705), 206–213. View Source
• [5] Chen, B. et al. (2024). Nuclei engineering for even halide distribution in stable perovskite/silicon tandem solar cells. Science, 385(6705), 206–213. View Source
• [6] Ning, J. et al. (2024). Enabling Multicolor Information Encryption: Oleylammonium-Halide-Assisted Reversible Phase Conversion between Cs₄PbX₆ and CsPbX₃ Nanocrystals. ACS Applied Materials & Interfaces, 17(1), 1596–1604. View Source